4-[(4-fluorobenzylidene)amino]-5-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(4-fluorophenyl)methylideneamino]-3-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H9FN4S/c1-7-13-14-10(16)15(7)12-6-8-2-4-9(11)5-3-8/h2-6H,1H3,(H,14,16)/b12-6+
• InChI Key: MZWDAEVXPZRJTQ-WUXMJOGZSA-N
• Canonical SMILES: CC1=NNC(=S)N1N=CC2=CC=C(C=C2)F
• Isomeric SMILES: CC1=NNC(=S)N1/N=C/C2=CC=C(C=C2)F
• Molecular Formula: C10H9FN4S
• Molecular Weight: 236.27 g/mol

Description

The compound “4-[(4-fluorobenzylidene)amino]-5-methyl-4H-1,2,4-triazole-3-thiol” belongs to the class of organic compounds known as triazoles. Triazoles are compounds containing a five-membered aromatic ring made up of two carbon atoms and three nitrogen atoms. The presence of a fluorobenzylidene group indicates that this compound may have interesting chemical properties and biological activity.

Scientific Research Applications

Anticancer Properties

• 4-[(4-fluorobenzylidene)amino]-5-methyl-4H-1,2,4-triazole-3-thiol exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. .

Metal Chelation and Coordination Chemistry

• The thiol group in this compound allows it to act as a ligand for metal ions. Researchers have explored its coordination chemistry with transition metals, such as copper, zinc, and nickel. .

Antifungal Activity

• Studies have demonstrated that 4-[(4-fluorobenzylidene)amino]-5-methyl-4H-1,2,4-triazole-3-thiol possesses antifungal properties. .

Corrosion Inhibition

• The compound’s thiol moiety can adsorb onto metal surfaces, forming a protective layer and preventing corrosion. .

Photophysical Properties

• Investigating the absorption and emission spectra of this compound reveals its photophysical behavior. .

Biological Redox Processes

• The redox-active nature of 4-[(4-fluorobenzylidene)amino]-5-methyl-4H-1,2,4-triazole-3-thiol makes it relevant in biological redox processes. .